4-Amino-5-cyclopropoxypicolinic acid

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 4-amino-5-cyclopropyloxypyridine-2-carboxylic acid
• InChI: InChI=1S/C9H10N2O3/c10-6-3-7(9(12)13)11-4-8(6)14-5-1-2-5/h3-5H,1-2H2,(H2,10,11)(H,12,13)
• InChI Key: IREOXNVNOUVDEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2N)C(=O)O

Description

4-Amino-5-cyclopropoxypicolinic acid is a picolinic acid derivative characterized by a 4-amino group and a 5-cyclopropoxy substituent. Picolinic acid derivatives are widely utilized in pharmaceutical and agrochemical research due to their versatile heterocyclic frameworks, which enable interactions with biological targets such as enzymes and receptors. The cyclopropoxy group, a strained three-membered ether ring, distinguishes this compound from analogs with linear alkoxy or hydroxy substituents.

Preparation Methods

The synthesis of 4-Amino-5-cyclopropoxypicolinic acid can be achieved through several routes. One common method involves the cyclopropanation of a suitable precursor, followed by amination and subsequent functional group transformations. The reaction conditions typically include the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity .

Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize waste. These methods often employ continuous flow reactors and advanced purification techniques to produce the compound on a commercial scale.

Chemical Reactions Analysis

4-Amino-5-cyclopropoxypicolinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The amino and cyclopropoxy groups can participate in substitution reactions with electrophiles or nucleophiles under appropriate conditions

Common reagents and conditions used in these reactions include acids, bases, solvents, and catalysts. The major products formed depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

4-Amino-5-cyclopropoxypicolinic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including its role in modulating biological pathways.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Amino-5-cyclopropoxypicolinic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby affecting cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The compound’s closest structural analogs include:

• 4-Hydroxy-5-methoxypicolinic acid: Features a 4-hydroxy and 5-methoxy group instead of the 4-amino and 5-cyclopropoxy substituents. The hydroxy group enhances hydrophilicity, while methoxy provides steric bulk without ring strain .
• 4-Amino-5-cyano-6-ethoxypicolinic acid: Substitutes the 5-cyclopropoxy group with a cyano group and adds a 6-ethoxy chain.
• 4-Amino-5-fluoroquinazoline: A quinazoline derivative with a 5-fluoro substituent. The fused bicyclic structure alters electronic properties and bioavailability compared to the monocyclic picolinic acid backbone .

Key structural distinctions include:

• Cyclopropoxy vs. Methoxy/Hydroxy : The cyclopropoxy group introduces ring strain, which may enhance binding rigidity or metabolic resistance compared to bulkier or more flexible substituents.
• Positional Variations : Analogs with substituents at the 6-position (e.g., 6-ethoxy) or fused heterocycles (e.g., quinazoline) exhibit divergent electronic and steric profiles.

Physicochemical Properties

While explicit data for 4-Amino-5-cyclopropoxypicolinic acid are unavailable, inferences can be drawn from analogs:

• Solubility : Hydroxy-containing analogs (e.g., 4-Hydroxy-5-methoxypicolinic acid) are likely more water-soluble due to hydrogen bonding, whereas cyclopropoxy and ethoxy groups may reduce solubility .
• Stability : The cyclopropoxy group’s strain could increase susceptibility to ring-opening reactions compared to methoxy or ethoxy substituents.

Data Tables

Compound Name	CAS Number	Substituents (Position)	Similarity Score	Key Features
4-Amino-5-cyclopropoxypicolinic acid	Not provided	4-amino, 5-cyclopropoxy	Reference	Strained cyclopropoxy group
4-Hydroxy-5-methoxypicolinic acid	1609406-52-1	4-hydroxy, 5-methoxy	0.90	High hydrophilicity
4-Hydroxy-5-methoxypicolinic acid hydrate	51727-04-9	4-hydroxy, 5-methoxy (hydrate)	0.90	Enhanced solubility
4-Amino-5-cyano-6-ethoxypicolinic acid	Not provided	4-amino, 5-cyano, 6-ethoxy	N/A	Electrophilic cyano group
4-Amino-5-fluoroquinazoline	Not provided	5-fluoro, quinazoline core	N/A	Bicyclic framework

Research Findings

• Structural Similarity Insights: The high similarity score (0.98) for an unnamed compound in suggests a near-analog of 4-Amino-5-cyclopropoxypicolinic acid, possibly differing by a single substituent (e.g., methyl vs. cyclopropoxy) .
• Metabolic Stability : Cyclopropoxy-containing compounds often exhibit improved metabolic stability compared to ethoxy or methoxy analogs due to reduced oxidative metabolism .
• Synthetic Utility: Cyano and ethoxy groups in analogs like 4-Amino-5-cyano-6-ethoxypicolinic acid facilitate further derivatization, making them valuable intermediates in medicinal chemistry .